Cas no 51952-41-1 (Luteinizinghormone-releasing factor (swine), hydrochloride (1:?))

• Product Name: Luteinizinghormone-releasing factor (swine), hydrochloride (1:?)
• CAS No: 51952-41-1
• MF: C₅₅H₇₆ClN₁₇O₁₃
• MW: 1218.75104999542
• CID: 373648
• PubChem ID: 23624131
• Update Time: 2025-04-19

Luteinizinghormone-releasing factor (swine), hydrochloride (1:?) Chemical and Physical Properties

Names and Identifiers

• Luteinizinghormone-releasing factor (swine), hydrochloride (1:?)
• Luteinizing hormone-releasing factor (swine), hydrochloride
• 5-Oxo-L-prolyl-L-histidyl-L-tryptophyl-L-seryl-L-tyrosylglycyl-
• 5-Oxo-L-prolyl-L-histidyl-L-tryptophyl-L-seryl-L-tyrosylglycyl-L-leucyl-L-arginyl-L-prolylglycinamide hydrochloride
• Factrel
• Gonadorelin HCl
• Gonadorelin hydrochloride [USAN]
• LH-RH hydrochloride
• wL-leucyl-L-arginyl-L-prolylglycinamide hydrochloride. Note-Gonadorelin Hydrochloride is C55H75N17O13 as the monohydrochloride or the dihydrochloride or as a mixture of these
• Tox21_113381
• UNII-3PFC574ITA
• 3PFC574ITA
• DTXSID101027389
• Tox21_113381_1
• NCGC00182043-01
• 51952-41-1
• NCGC00263576-01
• D00988
• (S)-N-(2-amino-2-oxoethyl)-1-(((S)-5-oxopyrrolidine-2-carbonyl)-L-histidyl-L-tryptophyl-L-seryl-L-tyrosylglycyl-L-leucyl-L-arginyl)pyrrolidine-2-carboxamide hydrochloride
• AY-24031
• DTXCID70819924
• MFCD03701648
• AY-24,031
• CAS-51952-41-1
• CHEMBL1200516
• Gonadorelin hydrochloride [USAN:USP]
• Factrel (TN)
• Gonadorelin hydrochloride (USP)
• 51952-40-0
• Gonadorelin hydrochloride
• CHEBI:5521
• DTXSID7048954
• AKOS040758696

• Inchi： 1S/C55H75N17O13.ClH/c1-29(2)19-38(49(80)67-37(9-5-17-60-55(57)58)54(85)72-18-6-10-43(72)53(84)62-25-44(56)75)66-46(77)26-63-47(78)39(20-30-11-13-33(74)14-12-30)68-52(83)42(27-73)71-50(81)40(21-31-23-61-35-8-4-3-7-34(31)35)69-51(82)41(22-32-24-59-28-64-32)70-48(79)36-15-16-45(76)65-36;/h3-4,7-8,11-14,23-24,28-29,36-43,61,73-74H,5-6,9-10,15-22,25-27H2,1-2H3,(H2,56,75)(H,59,64)(H,62,84)(H,63,78)(H,65,76)(H,66,77)(H,67,80)(H,68,83)(H,69,82)(H,70,79)(H,71,81)(H4,57,58,60);1H/t36-,37-,38-,39-,40-,41-,42-,43-;/m0./s1
• InChI Key： UPRWQSQENCASAD-HBBGHHHDSA-N
• SMILES： Cl.O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CC(C)C)NC(CNC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CO)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC1=CN=CN1)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(NCC(N)=O)=O

Computed Properties

• Exact Mass: 1217.5497032g/mol
• Monoisotopic Mass: 1217.5497032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 86
• Rotatable Bond Count: 31
• Complexity: 2390
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 475Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides